3-(2-Fluoro-4-methoxyphenyl)-5-nitrobenzoic acid, 95%

• IUPAC Name: 3-(2-fluoro-4-methoxyphenyl)-5-nitrobenzoic acid
• InChI: InChI=1S/C14H10FNO5/c1-21-11-2-3-12(13(15)7-11)8-4-9(14(17)18)6-10(5-8)16(19)20/h2-7H,1H3,(H,17,18)
• InChI Key: UQFPJLVVKSJHEP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O)F
• Molecular Formula: C14H10FNO5
• DSSTOX Substance ID: DTXSID50690117
• Molecular Weight: 291.23 g/mol
• CAS RN: 1261998-22-4

Description

3-(2-Fluoro-4-methoxyphenyl)-5-nitrobenzoic acid, commonly referred to as FMN, is an organic compound with a molecular formula of C9H7FO3NO3. It is a colorless crystalline solid that is soluble in organic solvents and has a melting point of 133-135°C. FMN is an important synthetic intermediate used in the synthesis of many pharmaceuticals, dyes, and other organic compounds.

Mechanism of Action

FMN is a coenzyme that is involved in the oxidation-reduction reactions of the citric acid cycle, also known as the Krebs cycle. It is involved in the transfer of electrons from one molecule to another, thereby allowing for the production of ATP, the energy source of the cell.
Biochemical and Physiological Effects
FMN has been shown to have several beneficial biochemical and physiological effects. It has been shown to increase the activity of certain enzymes involved in the metabolism of carbohydrates and lipids, as well as to improve the efficiency of the Krebs cycle. It has also been shown to have antioxidant properties, which may help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

The main advantage of using FMN in laboratory experiments is its stability. It is a relatively stable compound and can be stored at room temperature for extended periods of time without significant degradation. However, its solubility in organic solvents is limited, which may limit its usefulness in some experiments.

Future Directions

The use of FMN in scientific research is likely to continue to expand in the future. Its ability to act as a coenzyme in the Krebs cycle may be further explored, as well as its potential to be used as a fluorescent label for proteins. Additionally, its antioxidant properties may be further investigated for potential therapeutic applications. Finally, its solubility in organic solvents may be improved through the development of new synthetic methods.

Synthesis Methods

FMN can be synthesized from the reaction of 4-methoxyphenol and 2-fluoroaniline in the presence of sulfuric acid. The reaction is carried out at a temperature of around 80°C and is completed in approximately 3 hours. The reaction yields a crude product that is then purified by recrystallization using methanol or ethanol.

Scientific Research Applications

FMN is widely used in scientific research due to its unique properties. It has been used in studies of enzyme kinetics, drug metabolism, and as a fluorescent label for proteins. It has also been used to study the structure and function of proteins and other biological molecules.